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Compound of Interest

Compound Name: 2-Methylhexan-1-ol

Cat. No.: B7821968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
methylhexan-1-ol. The information is compiled from various scientific sources and is intended
to be a valuable resource for researchers, scientists, and professionals in drug development
and related fields. This document summarizes key quantitative data in structured tables, details
relevant experimental protocols, and provides visualizations of experimental workflows.

Core Thermodynamic Properties

2-Methylhexan-1-ol (C7H160) is a branched-chain primary alcohol.[1] Its thermodynamic
properties are crucial for understanding its behavior in various chemical and biological systems.

Physical Properties

Basic physical properties of 2-methylhexan-1-ol are summarized in Table 1.
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Property Value Unit Source
Molecular Formula C7H160 [2][3]
Molecular Weight 116.20 g/mol [11[4115]
Appearance Colorless liquid [1112]
Odor Fragrant [1112]
Density ~0.818 g/cm3 [1][2]
Melting Point -43 °C [2]
Boiling Point 156 - 167 °C [1][2]
Solubility in Water ~4089 mg/L @ 25°C (est.) [6]

Thermodynamic Data

Key thermodynamic data for 2-methylhexan-1-ol are presented in Table 2. It is important to

note that some of these values are estimated or calculated using theoretical models.
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Property Value Unit Source
Enthalpy of
o 53.50 kJ/mol @ 390.50 K [71[8]
Vaporization (AvapH)
Enthalpy of Fusion
14.45 kJ/mol [8]
(AfusH®)
Ideal Gas Heat
_ 247.92 J/mol-K @ 451.30 K [8]
Capacity (Cp,gas)
mmHg @ 25.00 °C
Vapor Pressure 0.792 [6]
(est.)
Standard Gibbs Free
Energy of Formation -131.20 kJ/mol [4]
(AfG®)
Enthalpy of Formation
at Standard -345.32 kJ/mol [8]

Conditions (AfH°gas)

Octanol/Water

Partition Coefficient 1.805 - 2.211 (est.)

(logP)

[6](8]

Experimental Protocols

The determination of thermodynamic properties relies on precise experimental methodologies.

The following sections detail the general protocols for measuring key parameters.

Determination of Vapor Pressure by Ebulliometry

Ebulliometry is a technique used to accurately measure the boiling point of a liquid at a

controlled pressure, which in turn allows for the determination of its vapor pressure.[9][10][11]

Objective: To determine the vapor pressure of 2-methylhexan-1-ol at various temperatures.

Apparatus: An ebulliometer (e.g., Swietostawski type), a heating source, a pressure control

system, a high-precision temperature measurement device (e.g., platinum resistance
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thermometer), and a condenser.[10]

Procedure:

Sample Preparation: A pure sample of 2-methylhexan-1-ol is introduced into the boiler of
the ebulliometer.

o System Equilibration: The system is brought to a specific pressure, which is maintained by
the pressure control system.

e Heating: The liquid is heated to its boiling point. The design of the ebulliometer ensures that
the thermometer is bathed in the vapor-liquid equilibrium, preventing superheating.[10]

o Temperature Measurement: The boiling temperature at the set pressure is recorded with high
precision.

o Data Collection: The procedure is repeated at various pressures to obtain a set of
corresponding boiling points.

o Data Analysis: The collected data points of pressure and temperature are used to construct
the vapor pressure curve for 2-methylhexan-1-ol.
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Ebulliometry Workflow
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Ebulliometry workflow for vapor pressure determination.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)
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Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique to
measure the heat capacity of a substance.[12] It measures the difference in the amount of heat
required to increase the temperature of a sample and a reference.[12]

Objective: To determine the specific heat capacity of liquid 2-methylhexan-1-ol as a function of
temperature.

Apparatus: A differential scanning calorimeter, sample pans (hermetically sealed aluminum
pans are suitable for volatile liquids), and a data acquisition system.[12]

Procedure:

» Calibration: The DSC instrument is calibrated for temperature and heat flow using standard
materials with known melting points and enthalpies of fusion.

e Sample Preparation: A small, accurately weighed sample of 2-methylhexan-1-ol (typically a
few milligrams) is sealed in a hermetic aluminum pan to prevent evaporation. An empty
sealed pan is used as a reference.

o Measurement Protocol: The measurement typically involves three runs:

o Baseline: Both the sample and reference pans are empty to determine the baseline heat
flow.

o Standard: A standard material with a known heat capacity (e.g., sapphire) is run to
calibrate the heat capacity measurement.

o Sample: The pan containing 2-methylhexan-1-ol is run.

o Thermal Program: A temperature program is applied, which typically includes an isothermal
segment followed by a controlled heating ramp through the desired temperature range, and
then a cooling ramp.[12]

» Data Analysis: The heat flow difference between the sample and the reference is measured
as a function of temperature. The specific heat capacity is calculated from the difference in
heat flow between the sample and the baseline, relative to the heat flow of the standard
material.[12]
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DSC Workflow for Heat Capacity
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DSC workflow for heat capacity measurement.

Determination of Enthalpy of Combustion by
Calorimetry
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The enthalpy of combustion can be determined experimentally using a bomb calorimeter,
although simpler methods with a copper calorimeter can be used for educational purposes.[13]

Objective: To measure the heat released during the complete combustion of 2-methylhexan-1-
ol.

Apparatus: A bomb calorimeter, a steel bomb, an oxygen source, a firing circuit, a temperature
sensor, and a known mass of water.

Procedure:

o Sample Preparation: A known mass of 2-methylhexan-1-ol is placed in a crucible inside the
steel bomb.

o Assembly: The bomb is sealed and pressurized with pure oxygen.

o Calorimeter Setup: The bomb is placed in a calorimeter containing a known mass of water.
The initial temperature of the water is recorded.

o Combustion: The sample is ignited using the firing circuit. The combustion of the alcohol
releases heat, which is absorbed by the water and the calorimeter.

o Temperature Measurement: The temperature of the water is monitored until it reaches a
maximum and then begins to cool. The maximum temperature rise is recorded.

o Calculation: The heat absorbed by the water and the calorimeter is calculated. From this, the
enthalpy of combustion per mole of 2-methylhexan-1-ol is determined. It's important to note
that experiments in simple calorimeters often have significant heat loss, leading to less
accurate results than those obtained with a bomb calorimeter.[13]
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Combustion Calorimetry Workflow
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Workflow for determining the enthalpy of combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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